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For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Violet 11, also widely known by its synonym Rhodamine 3B, is a synthetic fluorescent

dye belonging to the xanthene class.[1] Its vibrant color and strong fluorescence emission have

led to its use in various applications, including as a colorant for paper, silk, and in the

manufacturing of organic pigments.[1][2] In scientific research, its photophysical properties

make it a valuable tool in fluorescence-based studies. This technical guide provides an in-depth

overview of the core photophysical and spectral characteristics of Basic Violet 11, detailed

experimental protocols for their measurement, and visualizations of experimental workflows.

Core Photophysical and Spectral Data
The key photophysical and spectral parameters of Basic Violet 11, primarily in ethanol as a

solvent, are summarized in the tables below. These values are crucial for the effective

application of this dye in quantitative fluorescence-based assays and imaging.

Table 1: Spectroscopic Properties of Basic Violet 11 in
Ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1585518?utm_src=pdf-interest
https://www.benchchem.com/product/b1585518?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-violet-11.html
http://www.worlddyevariety.com/basic-dyes/basic-violet-11.html
https://www.cncolorchem.com/product/Basic-Violet-11.html
https://www.benchchem.com/product/b1585518?utm_src=pdf-body
https://www.benchchem.com/product/b1585518?utm_src=pdf-body
https://www.benchchem.com/product/b1585518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Absorption Maximum (λabs) 543 - 552 nm
The exact maximum can be

influenced by solvent pH.[3]

Molar Extinction Coefficient (ε) 106,000 cm⁻¹/M At 542.8 nm.[4]

Emission Maximum (λem) 563 - 577 nm
Dependent on the pH of the

ethanolic solution.[3]

Appearance Reddish-purple powder

Solubility
Soluble in water and alcohol.

[5]

Table 2: Fluorescence Performance of Basic Violet 11 in
Ethanol

Property Value Notes

Fluorescence Quantum Yield

(Φf)
0.92

Reported relative to a

standard. Other reported

values range from 0.49 to 1.0.

[4][6]

Fluorescence Lifetime (τf) 2.17 - 4.3 ns

The lifetime can be influenced

by the specific solvent

environment and temperature.

[3][7]

Experimental Protocols
Accurate determination of the photophysical properties of Basic Violet 11 requires

standardized experimental procedures. The following sections detail the methodologies for

measuring key spectral and fluorescence parameters.

UV-Visible Absorption Spectroscopy
This protocol outlines the measurement of the absorption spectrum and determination of the

molar extinction coefficient.
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Objective: To determine the wavelength of maximum absorbance (λabs) and the molar

extinction coefficient (ε) of Basic Violet 11 in ethanol.

Materials:

Basic Violet 11

Spectroscopic grade ethanol

Calibrated UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Procedure:

Stock Solution Preparation: Prepare a stock solution of Basic Violet 11 in ethanol with a

precisely known concentration (e.g., 10⁻³ M).

Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations

that result in absorbance values between 0.1 and 1.0 at the expected absorption maximum.

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up.

Set the wavelength range to scan from 400 nm to 700 nm.

Blank Measurement: Fill a quartz cuvette with the solvent (ethanol) and place it in the

spectrophotometer. Record a baseline spectrum to correct for solvent absorption.

Sample Measurement: Record the absorption spectrum for each of the diluted solutions of

Basic Violet 11.

Data Analysis:

Identify the wavelength of maximum absorbance (λabs).

Using the Beer-Lambert law (A = εcl), plot absorbance at λabs versus concentration.
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The molar extinction coefficient (ε) is determined from the slope of the resulting linear fit.

Visualization of Experimental Workflow:

Sample Preparation Spectroscopic Measurement Data Analysis

Prepare Stock Solution Perform Serial Dilutions Calibrate Spectrophotometer
(Blank Measurement) Measure Absorbance Spectra Identify λmax Plot Absorbance vs. Concentration Calculate Molar Extinction

Coefficient (ε)

Sample Preparation Spectroscopic Measurement Data Analysis

Prepare Dilute Solution
(Abs < 0.1) Set Excitation Wavelength (λex) Measure Blank Spectrum

(Solvent) Measure Sample Emission Spectrum Correct for Instrument Response Identify Emission Maximum (λem)
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Input Data

Processing

Output

Absorbance (Sample)

Plot Fluo vs. Abs (Sample)

Integrated Fluorescence (Sample) Absorbance (Standard)

Plot Fluo vs. Abs (Standard)

Integrated Fluorescence (Standard) Known Quantum Yield (Standard)

Calculated Quantum Yield (Sample)

Refractive Indices (η)

Calculate Gradient (Sample) Calculate Gradient (Standard)

Instrument Setup Data Acquisition Data Analysis

Select Pulsed Laser Measure Instrument
Response Function (IRF) Excite Sample Collect Photon Arrival Times Deconvolute with IRF Fit Decay Curve Determine Fluorescence

Lifetime (τ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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